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Compound of Interest

Compound Name:
4-Bromo-8-methoxy-2,6-

dimethylquinoline

Cat. No.: B15065421

Get Quote

The quinoline ring system, a bicyclic aromatic heterocycle, is a cornerstone of medicinal

chemistry and materials science.[1][2] Its rigid structure and the presence of a nitrogen atom

confer unique electronic and steric properties, making it a "privileged scaffold" that appears in a

multitude of natural products and synthetic compounds with a wide spectrum of biological

activities.[1] From the historical significance of quinine in combating malaria to the development

of modern anticancer and antiviral agents, quinoline derivatives have consistently proven to be

a fertile ground for discovery.[3][4]

The functionalization of the quinoline core allows for the fine-tuning of a molecule's

physicochemical properties, such as solubility, lipophilicity, and metabolic stability, as well as its

specific interactions with biological targets.[2] The introduction of substituents like halogens,

alkoxy groups, and alkyl groups can dramatically alter a compound's therapeutic potential.[2][5]

4-Bromo-8-methoxy-2,6-dimethylquinoline (CAS 1378260-30-0) is a specific example of

such a functionalized quinoline, designed to serve as a versatile intermediate in the synthesis

of more complex molecules. The bromine atom at the 4-position provides a reactive handle for

a variety of cross-coupling reactions, enabling the introduction of diverse molecular fragments.

[6][7][8] This guide provides a comprehensive overview of the synthesis, properties, and

potential applications of this important building block.
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Physicochemical Properties
The predicted physicochemical properties of 4-Bromo-8-methoxy-2,6-dimethylquinoline are

summarized in the table below. These properties are crucial for understanding its behavior in

chemical reactions and biological systems.

Property Value Source

Molecular Formula C₁₂H₁₂BrNO PubChem

Molecular Weight 266.13 g/mol PubChem

Appearance
Off-white to pale yellow solid

(predicted)
-

Melting Point

Not available (likely in the

range of 100-150 °C based on

related compounds)

-

Boiling Point Not available -

Solubility

Soluble in organic solvents like

dichloromethane, chloroform,

and ethyl acetate; insoluble in

water (predicted)

-

XlogP 3.3 (predicted) PubChem

Proposed Synthesis of 4-Bromo-8-methoxy-2,6-
dimethylquinoline
The synthesis of 4-Bromo-8-methoxy-2,6-dimethylquinoline can be envisioned through a

two-step process: the construction of the quinoline core via a Doebner-von Miller reaction,

followed by bromination.

Diagram of the Proposed Synthetic Pathway
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2-Methoxy-4-methylaniline +
 Crotonaldehyde

Step 1:
Doebner-von Miller Reaction

(HCl, H₂SO₄, heat)
8-Methoxy-2,6-dimethylquinolin-4-ol

Step 2:
Bromination

(POBr₃ or PBr₃/DMF)
4-Bromo-8-methoxy-2,6-dimethylquinoline

4-Bromo-8-methoxy-2,6-dimethylquinoline

Pd Catalyst
(e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃)
Solvent (e.g., Toluene/H₂O)

Arylboronic Acid
(R-B(OH)₂)

4-Aryl-8-methoxy-2,6-dimethylquinoline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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